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2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine

Name: 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine
Brand: Smolecule
SKU: S7353613
Rating: 5 (3 reviews)

Catalog No.

S7353613

CAS No.

M.F

C16H26N4O2

M. Wt

306.40 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine

IUPAC Name

2-methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine

Molecular Formula

C16H26N4O2

Molecular Weight

306.40 g/mol

InChI

InChI=1S/C16H26N4O2/c1-13-11-15(18-16(17-13)21-2)20-7-5-19(6-8-20)12-14-3-9-22-10-4-14/h11,14H,3-10,12H2,1-2H3

InChI Key

QUOQLRIQKJXFOC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=N1)OC)N2CCN(CC2)CC3CCOCC3

2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine is a pyrimidine derivative with antihypertensive and vasodilatory activity. It is also reported to have anti-asthmatic and anti-inflammatory properties. This compound is synthesized by reacting 2-methoxy-4-methyl-6-chloropyrimidine with oxan-4-ylmethylpiperazine in the presence of a base.

Physical and Chemical Properties

This compound exists as a white to off-white crystalline powder with a molecular weight of 363.43 g/mol. It is moderately soluble in water and ethanol, and sparingly soluble in acetone. The melting point of this compound is reported to be 141-144°C.

Synthesis and Characterization

The synthesis of 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine involves a multi-step process including solvent selection, reaction conditions, and purification methods. The purity and identity of the compound can be confirmed using various analytical techniques including NMR spectroscopy, high-performance liquid chromatography (HPLC), mass spectrometry, and IR spectroscopy.

Analytical Methods

The analytical techniques mentioned above can be used to determine the purity and structure of the compound. Additionally, methods such as differential scanning calorimetry (DSC) and X-ray diffractometry can be used to study the solid-state characteristics of the compound.

Biological Properties

Studies have demonstrated that 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine has anti-hypertensive, vasodilatory, and anti-inflammatory properties. It has been shown to inhibit smooth muscle cell proliferation and migration. This compound also has antiproliferative activities against cancer cells in vitro and in vivo.

Toxicity and Safety in Scientific Experiments

Studies have reported that this compound is relatively safe with low toxicity in animal models. However, the potential for toxicity and safety in humans must be further investigated.

Applications in Scientific Experiments

The compound has a wide range of applications in scientific research and is used in the discovery of new drugs for various diseases including hypertension, asthma, and cancer. It can be used as a starting material for the synthesis of a variety of pyrimidine-based compounds.

Current State of Research

Research on 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine is ongoing, and new methods for its synthesis, purification, and characterization are being developed. Studies are being conducted to investigate its potential applications in various fields of research and industry.

Potential Implications in Various Fields of Research and Industry

There are several potential implications of 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine in various fields of research and industry. It can be used to develop new drugs for hypertension, asthma, and cancer. It also has potential applications in the fields of materials science and nanotechnology.

Limitations and Future Directions

One of the major limitations of this compound is its low solubility in water and many organic solvents. This can limit its application in some scientific experiments. Future research should focus on developing new methods for the synthesis of this compound with improved solubility and investigating its potential applications in various fields.

Future Directions

1. Investigating the use of 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine for treating other diseases such as inflammation and pulmonary hypertension.
2. Studying the compound's potential in catalysis and materials science.
3. Developing improved methods for the synthesis of 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine with higher yields and purity.
4. Investigating the use of this compound in combination with other drugs to improve therapeutic efficacy.
5. Studying the compound's pharmacokinetics and bioavailability in humans to better understand its safety profile.
In conclusion, 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine is a chemical compound with various physical, chemical, and biological properties. Its potential applications in scientific research and industry make it an important compound to study. However, further research is needed to fully understand its properties and potential applications.